Vericiguat Impurity 3

• Molecular Formula: C19H17FN8O2
• Molecular Weight: 408.4 g/mol
• InChI: InChI=1S/C19H17FN8O2/c1-30-19(29)24-14-15(21)25-17(26-16(14)22)13-12-7-11(20)8-23-18(12)28(27-13)9-10-5-3-2-4-6-10/h2-8H,9H2,1H3,(H,24,29)(H4,21,22,25,26)
• InChIKey: XHDMHZXMCMREDM-UHFFFAOYSA-N

Vericiguat Impurity 3: Chemical Identity, Molecular Profile, and Regulatory Role in sGC Stimulator Quality Control

Vericiguat Impurity 3 is chemically designated as (4,6-Diamino-2-(5-fluoro-1-(2-fluorobenzyl)-1H-pyrazolo[3,4-b]pyridin-3-yl)pyrimidin-5-yl)carbamic acid, with the molecular formula C18H14F2N8O2 and a molecular weight of 412.4 [1]. This compound represents a carboxylic acid derivative of the sGC stimulator Vericiguat (BAY1021189), distinguished from the parent drug substance by the presence of a free carboxylic acid moiety in place of the methyl carbamate functionality found in the API [2]. Vericiguat Impurity 3 is supplied as a fully characterized reference standard compliant with regulatory guidelines, with documented applicability for analytical method development, method validation (AMV), quality control (QC) applications for Abbreviated New Drug Applications (ANDA), and commercial production of Vericiguat [3]. Traceability against pharmacopeial standards (USP or EP) is available based on feasibility [4].

Dedicated reference standard for carboxylic acid impurity quantitation in Vericiguat API and drug product

Supports stability-indicating HPLC/LC-MS method validation for forced degradation and shelf-life studies

Regulatory documentation context for ANDA impurity profiling and pharmacopeial traceability review

• [1] ChemWhat. Vericiguat Impurity 3 CAS#: N/A; ChemWhat Code: 1481173. Accessed 2025. View Source
• [2] SynZeal. Vericiguat Impurity 3, Cat. SZ-V034005. Accessed 2025. View Source
• [3] ChemWhat Taiwan. Vericiguat 雜質 3. Accessed 2025. View Source
• [4] SynZeal. Vericiguat Impurity 3 Product Page. Accessed 2025. View Source

Why Vericiguat Impurity 3 Cannot Be Replaced by Other In-Class Vericiguat Impurities for Quantitative Analysis

Vericiguat Impurity 3 possesses a distinct molecular structure as the free carboxylic acid derivative of Vericiguat, differing fundamentally from other Vericiguat impurities including Impurity 1 (triamine derivative), Impurity 2 (purinone scaffold), Impurity 4 (bis-methylcarbamic acid), Impurity 5 (N-oxide), and Impurity 8 (ethyl carbamate) [1]. Under forced degradation conditions, Vericiguat exhibits differential stability behavior, with HPLC analysis showing impurity peaks eluting at 3.1 and 3.0 minutes under acid and alkaline degradation, respectively, while remaining stable under thermal and photolytic conditions [2]. This degradation profile specificity means that each impurity standard must be individually validated for accurate quantitation of related substances in Vericiguat drug substance and drug product [3]. Furthermore, ICH Q3A guidelines mandate that any impurity exceeding the identification threshold (typically 0.10% for drugs with a daily dose less than 2g) requires definitive identification and quantitative control using a certified reference standard specific to that impurity [4]. Substituting an incorrect impurity standard compromises both analytical accuracy and regulatory compliance for ANDA submissions.

This Product

Vericiguat Impurity 3

Carboxylic acid derivative with free -COOH moiety; distinct chromatographic retention and MS ionization profile

Other Impurities

Impurities 1, 2, 4, 5, 8

Triamine, purinone, bis-carbamate, N-oxide, or ethyl carbamate structures; chromatographic behavior may not match

Each Vericiguat impurity requires its own certified reference standard per ICH Q3A; surrogate impurity standards may not support accurate quantitation or regulatory submission review.

• [1] ChemWhat. Vericiguat Impurity 3 CAS#: N/A; SynZeal Vericiguat Impurity 2, 4, 5, 8 product pages. Accessed 2025. View Source
• [2] Patel S, Patel R, Solanki R. Development and validation of stability indicating RP-HPLC method for estimation of Vericiguat in marketed formulation. Nirma University Journal of Pharmaceutical Sciences. 2023. View Source
• [3] Mustafa DM, et al. The first validated stability-indicating HPLC/DAD method for quantitation of Vericiguat in its pharmaceutical formulation. Talanta. 2023;259:124498. View Source
• [4] ICH Harmonised Tripartite Guideline. Impurities in New Drug Substances Q3A(R2). International Conference on Harmonisation. 2006. View Source

Quantitative Differentiation Evidence for Vericiguat Impurity 3: Comparative Analytical and Structural Data

Structural Divergence: Carboxylic Acid vs. Methyl Carbamate Functionality

Vericiguat Impurity 3 is structurally differentiated from the parent Vericiguat API by the replacement of the methyl carbamate moiety with a free carboxylic acid group, resulting in a molecular formula of C18H14F2N8O2 and molecular weight of 412.4 compared to Vericiguat's C19H18F2N8O2 (MW 428.4) [1]. This structural distinction is analytically significant as it alters chromatographic retention behavior, ionization efficiency in mass spectrometry, and UV absorption characteristics relative to both the API and other related impurities [2]. In comparative terms, Impurity 3 differs from Impurity 1 (triamine derivative, no carbamate), Impurity 2 (purinone scaffold, C18H19F2N5O4), Impurity 4 (bis-methylcarbamic acid), Impurity 5 (N-oxide, retains methyl carbamate with oxidation), and Impurity 8 (ethyl carbamate variant) [3].

Carboxylic Acid vs. Methyl Carbamate

Class-level inference

Impurity 3: C₁₈H₁₄F₂N₈O₂, MW 412.4. ΔMW −16.0 vs API; differs from Impurities 1, 2, 5 by +44.05 to −32.0

Unique carboxylic acid structure prevents surrogate use of other Vericiguat impurities in validated methods

Structural elucidation via NMR, MS; context-dependent

Evidence Dimension	Molecular structure and molecular weight
Target Compound Data	C18H14F2N8O2; MW 412.4
Comparator Or Baseline	Vericiguat API: C19H18F2N8O2; MW 428.4; Impurity 1: C17H14F2N8; MW 368.35; Impurity 2: C18H19F2N5O4; MW 423.37; Impurity 5: C19H18F2N8O3; MW 444.4
Quantified Difference	ΔMW: -16.0 vs. API; +44.05 vs. Impurity 1; -10.97 vs. Impurity 2; -32.0 vs. Impurity 5
Conditions	Chemical structure elucidation via NMR, MS

Why This Matters

This structural uniqueness necessitates a dedicated reference standard for accurate identification and quantitation; no other Vericiguat impurity can serve as a chromatographic or spectrometric surrogate for Impurity 3 in validated analytical methods.

• [1] ChemWhat. Vericiguat Impurity 3 CAS#: N/A; ChemWhat Code: 1481173. Accessed 2025. View Source
• [2] SynZeal. Vericiguat Impurity 3, Cat. SZ-V034005. Accessed 2025. View Source
• [3] ChemWhat Taiwan. Vericiguat 雜質 1, 2, 3, 4, 5, 8 product pages. Accessed 2025. View Source

Forced Degradation Selectivity: Differential Stability of Vericiguat Under Stress Conditions

In a validated stability-indicating RP-HPLC study of Vericiguat, forced degradation experiments revealed that Vericiguat undergoes degradation with impurity peaks eluting at 3.1 minutes under acidic conditions and 3.0 minutes under alkaline conditions, while demonstrating complete stability under thermal and photolytic degradation conditions [1]. In a separate HPLC-DAD study, Vericiguat was found to be sensitive to alkaline, oxidative, and thermal degradation, with degradation products structurally elucidated via electrospray ionization mass spectrometry [2]. The retention time of Vericiguat under the validated conditions was 6.9 minutes (256 nm detection), providing baseline separation from degradation impurities [3]. Vericiguat Impurity 3, as both a process impurity and a potential degradation product, requires its own validated reference standard for accurate quantitation in stability studies [4].

Forced Degradation Selectivity

Class-level inference

API RT 6.9 min; acid degradant 3.1 min; alkaline degradant 3.0 min (ΔRT −3.8 to −3.9 min). API stable under thermal/photolytic stress

Stability-indicating methods require impurity-specific standards; generic standards cannot reliably quantify Impurity 3

RP-HPLC conditions: C18 column, detection at 256 nm or 332 nm

Evidence Dimension	Degradation profile under forced stress conditions
Target Compound Data	Vericiguat Impurity 3 as a carboxylic acid derivative is both a process impurity and potential degradation product
Comparator Or Baseline	Vericiguat API: stable under thermal/photolytic; degrades under acid (impurity peak 3.1 min), alkali (impurity peak 3.0 min), oxidative, and thermal (in alternative study) conditions
Quantified Difference	Retention time difference: API 6.9 min; acid degradation impurity 3.1 min; alkaline degradation impurity 3.0 min (ΔRT: -3.8 to -3.9 min)
Conditions	RP-HPLC with Zorbax eclipse plus C18 (250×4.6mm×5μm), 10mM KH2PO4:MeOH (60:40), 1.0 mL/min, 256 nm; alternatively Inertsil ODS-C18, H2O:ACN (70:30) with 0.1% H3PO4, pH 2.22, 0.80 mL/min, 332 nm

Why This Matters

The differential degradation behavior of Vericiguat under various stress conditions requires impurity-specific reference standards for accurate stability-indicating method validation; generic impurity standards cannot reliably quantify Impurity 3 levels in stability batches.

• [1] Patel S, Patel R, Solanki R. Development and validation of stability indicating RP-HPLC method for estimation of Vericiguat in marketed formulation. Nirma University Journal of Pharmaceutical Sciences. 2023. View Source
• [2] Mustafa DM, et al. The first validated stability-indicating HPLC/DAD method for quantitation of Vericiguat in its pharmaceutical formulation. Talanta. 2023;259:124498. View Source
• [3] Patel S, Patel R, Solanki R. RP-HPLC method for estimation of Vericiguat. Nirma University Journal of Pharmaceutical Sciences. 2023. View Source
• [4] Jigao616. 一种维立西呱的关键杂质及其制备方法. Patent CN 202211554229. 2023. View Source

Patent-Documented Critical Impurity Status and Detection Mandate

A Chinese patent (CN 202211554229) identifies a key impurity of Vericiguat as the compound of Formula (I) and documents that this impurity is consistently detected in both Vericiguat drug substance and finished drug product [1]. The patent explicitly states that this impurity is unavoidable across all reported synthetic routes for Vericiguat and has a significant impact on product quality [2]. The impurity is documented to be both a process impurity and a degradation impurity, with the patent noting that increasing the amount of carbonylation reagent or extending reaction time elevates the formation of this impurity [3]. The inventors emphasize that this impurity must be controlled in Vericiguat API and formulation manufacturing and serves as an essential reference standard for quality control and stability studies to determine appropriate internal control limits and shelf-life specifications [4]. Notably, prior to this patent, no literature had reported this impurity despite its inevitable presence in Vericiguat manufacturing.

Patent-Documented Critical Impurity

Class-level inference

Unavoidable process and degradation impurity across all reported Vericiguat synthetic routes; consistently detected in API and drug product

Mandatory reference standard context for QC and stability specification setting

Patent CN 202211554229; data to verify

Evidence Dimension	Regulatory significance and detection mandate
Target Compound Data	Vericiguat Impurity 3 (key impurity Formula (I)): unavoidable process/degradation impurity; detected in both API and drug product; essential for QC and stability testing
Comparator Or Baseline	Other Vericiguat impurities: may be avoidable via route selection, may not be degradation products, or may be controlled at lower stringency
Quantified Difference	Patent-documented unavoidable impurity; 1% generation under modified reaction conditions
Conditions	Vericiguat synthetic process; carbonylation reaction conditions

Why This Matters

The patent documentation of Vericiguat Impurity 3 as an unavoidable process and degradation impurity with significant quality impact establishes it as a mandatory reference standard for regulatory submissions and commercial quality control, differentiating it from other Vericiguat impurities that may be route-specific or controllable at lower stringency.

• [1] Jigao616. 一种维立西呱的关键杂质及其制备方法. Patent CN 202211554229. 2023. View Source
• [2] Uyanip News. 一种维立西呱的关键杂质及其制备方法. Published 2023-06-09. View Source
• [3] Jigao616. 一种维立西呱的关键杂质及其制备方法. Patent CN 202211554229. 2023. Section describing impurity formation mechanism. View Source
• [4] Uyanip News. 一种维立西呱的关键杂质及其制备方法. Published 2023-06-09. View Source

Pharmacopeial Traceability and Regulatory Compliance Utility

Vericiguat Impurity 3 is supplied with detailed characterization data compliant with regulatory guidelines and is specifically designated for use in analytical method development, method validation (AMV), quality control (QC) applications for Abbreviated New Drug Applications (ANDA), and commercial production of Vericiguat [1]. The product is offered as a reference standard with the capability to provide further traceability against pharmacopeial standards (USP or EP) based on feasibility [2]. Multiple Vericiguat impurities (Impurity 1, Impurity 5, Impurity 8) are marketed with similar traceability claims, but Impurity 3's carboxylic acid structure makes it uniquely relevant for controlling the hydrolytic degradation pathway that generates this impurity from the API's methyl carbamate moiety [3]. Under ICH Q3A guidelines, for Vericiguat (daily dose <2g), identification thresholds for impurities are established at 0.10% or 1.0 mg daily intake, whichever is lower, mandating that Impurity 3 levels exceeding this threshold require quantitation using a validated reference standard [4].

Pharmacopeial Traceability

Supporting evidence

Supplied with full characterization; USP/EP traceability available based on feasibility; qualified for ANDA, AMV, and QC applications

Supports regulatory submission documentation context per ICH Q3A identification thresholds

Source-specific review recommended

Evidence Dimension	Regulatory qualification and traceability
Target Compound Data	Vericiguat Impurity 3: supplied with full characterization; USP/EP traceability available; ANDA/QC/AMV qualified
Comparator Or Baseline	ICH Q3A threshold: identification at 0.10% or 1.0 mg/day; qualification at 0.15% or 1.0 mg/day
Quantified Difference	Exceeds threshold detection mandates specific reference standard use for any batch with Impurity 3 ≥0.10%
Conditions	ANDA submission and commercial QC per ICH guidelines

Why This Matters

The availability of pharmacopeial traceability for Vericiguat Impurity 3 directly supports regulatory submissions (ANDA) and GMP-compliant quality control, providing a defensible analytical foundation that generic or surrogate impurity standards cannot offer for this specific carboxylic acid derivative.

• [1] ChemWhat. Vericiguat Impurity 3 CAS#: N/A; ChemWhat Code: 1481173. Accessed 2025. View Source
• [2] SynZeal. Vericiguat Impurity 3, Cat. SZ-V034005. Accessed 2025. View Source
• [3] ChemWhat Taiwan. Vericiguat 雜質 3. Accessed 2025. View Source
• [4] ICH Harmonised Tripartite Guideline. Impurities in New Drug Substances Q3A(R2). International Conference on Harmonisation. 2006. View Source

High-Value Application Scenarios for Vericiguat Impurity 3 Reference Standard in Pharmaceutical Development and Manufacturing

ANDA Submission: Quantitative Determination of Carboxylic Acid Impurity in Vericiguat API

Generic pharmaceutical manufacturers developing Abbreviated New Drug Applications for Vericiguat must demonstrate control of the carboxylic acid impurity (Impurity 3) at or below ICH Q3A identification thresholds. Vericiguat Impurity 3 reference standard enables validated HPLC or LC-MS methods for accurate quantitation of this specific hydrolytic degradation product in API batches. The patent-documented status of this impurity as unavoidable across all synthetic routes makes its reference standard indispensable for ANDA submissions requiring batch-to-batch impurity profile consistency [1]. Without a dedicated Impurity 3 standard, generic applicants risk deficiency letters related to inadequate impurity control.

Stability-Indicating Method Validation for Vericiguat Drug Product Shelf-Life Determination

The forced degradation studies of Vericiguat demonstrate differential stability under acid (impurity peak 3.1 min), alkali (impurity peak 3.0 min), and oxidative conditions [1]. Vericiguat Impurity 3 reference standard is essential for developing and validating stability-indicating HPLC methods capable of resolving and quantifying this carboxylic acid degradation product from the API peak (RT 6.9 min) and from other degradation impurities [2]. This application is critical for establishing drug product shelf-life specifications and release testing criteria in accordance with ICH Q1A stability guidelines. Impurity 3 serves as both a process impurity and a potential hydrolytic degradation product, making its quantitation mandatory for comprehensive stability programs [3].

GMP Quality Control Release Testing for Commercial Vericiguat Production

During commercial manufacturing of Vericiguat API, batch release testing must include quantitation of Impurity 3 using a certified reference standard. The patent documentation confirms that this impurity is detected in both API and drug product and has a significant quality impact [1]. The availability of Vericiguat Impurity 3 with traceability to pharmacopeial standards (USP or EP) provides the regulatory defensibility required for GMP-compliant QC laboratories [2]. This application is particularly critical for controlling the carbonylation reaction step, where increasing reagent amounts or extended reaction times elevate Impurity 3 formation [3].

Method Development and AMV for Vericiguat-Related Substances by HPLC/LC-MS

Analytical scientists developing selective methods for Vericiguat impurity profiling require the Impurity 3 reference standard to establish system suitability parameters, including resolution from the API peak and from structurally similar impurities such as Impurity 1, Impurity 2, Impurity 4, Impurity 5, and Impurity 8 [1]. The carboxylic acid functionality of Impurity 3 confers distinct chromatographic retention and ionization properties compared to other impurities, making its inclusion in method validation essential for demonstrating specificity and accuracy. The product is specifically qualified for analytical method development and method validation (AMV) applications, supporting the establishment of validated, transferable HPLC and LC-MS methods [2].

Application

Selection Property

Validation Focus

ANDA impurity profiling

Carboxylic acid impurity quantitation specificity

ICH Q3A identification threshold review and batch-to-batch consistency

Stability-indicating method validation

Resolution from API and degradation products

Forced degradation selectivity and shelf-life specification context

GMP QC release testing

Certified reference standard traceability

Pharmacopeial traceability review and carbonylation process control

HPLC/LC-MS method development

Distinct chromatographic and ionization behavior

System suitability and specificity against structurally related impurities

• [1] Jigao616. 一种维立西呱的关键杂质及其制备方法. Patent CN 202211554229. 2023. View Source
• [2] ChemWhat. Vericiguat Impurity 3 CAS#: N/A; ChemWhat Code: 1481173. Accessed 2025. View Source
• [3] SynZeal. Vericiguat Impurity 3, Cat. SZ-V034005. Accessed 2025. View Source